Debrisoquin Hemisulfate
Debrisoquin Hemisulfate
An adrenergic neuron-blocking drug similar in effects to GUANETHIDINE. It is also noteworthy in being a substrate for a polymorphic cytochrome P-450 enzyme. Persons with certain isoforms of this enzyme are unable to properly metabolize this and many other clinically important drugs. They are commonly referred to as having a debrisoquin 4-hydroxylase polymorphism.
Brand Name:
Vulcanchem
CAS No.:
581-88-4
VCID:
VC0021746
InChI:
InChI=1S/2C10H13N3.H2O4S/c2*11-10(12)13-6-5-8-3-1-2-4-9(8)7-13;1-5(2,3)4/h2*1-4H,5-7H2,(H3,11,12);(H2,1,2,3,4)
SMILES:
[H+].[H+].C1CN(CC2=CC=CC=C21)C(=N)N.C1CN(CC2=CC=CC=C21)C(=N)N.[O-]S(=O)(=O)[O-]
Molecular Formula:
C20H28N6O4S
Molecular Weight:
448.5 g/mol
Debrisoquin Hemisulfate
CAS No.: 581-88-4
Reference Standards
VCID: VC0021746
Molecular Formula: C20H28N6O4S
Molecular Weight: 448.5 g/mol
| CAS No. | 581-88-4 |
|---|---|
| Product Name | Debrisoquin Hemisulfate |
| Molecular Formula | C20H28N6O4S |
| Molecular Weight | 448.5 g/mol |
| IUPAC Name | 3,4-dihydro-1H-isoquinoline-2-carboximidamide;hydron;sulfate |
| Standard InChI | InChI=1S/2C10H13N3.H2O4S/c2*11-10(12)13-6-5-8-3-1-2-4-9(8)7-13;1-5(2,3)4/h2*1-4H,5-7H2,(H3,11,12);(H2,1,2,3,4) |
| Standard InChIKey | CAYGYVYWRIHZCQ-UHFFFAOYSA-N |
| Isomeric SMILES | C1CN(CC2=CC=CC=C21)C(=N)[NH3+].C1CN(CC2=CC=CC=C21)C(=N)[NH3+].[O-]S(=O)(=O)[O-] |
| SMILES | [H+].[H+].C1CN(CC2=CC=CC=C21)C(=N)N.C1CN(CC2=CC=CC=C21)C(=N)N.[O-]S(=O)(=O)[O-] |
| Canonical SMILES | C1CN(CC2=CC=CC=C21)C(=N)[NH3+].C1CN(CC2=CC=CC=C21)C(=N)[NH3+].[O-]S(=O)(=O)[O-] |
| Description | An adrenergic neuron-blocking drug similar in effects to GUANETHIDINE. It is also noteworthy in being a substrate for a polymorphic cytochrome P-450 enzyme. Persons with certain isoforms of this enzyme are unable to properly metabolize this and many other clinically important drugs. They are commonly referred to as having a debrisoquin 4-hydroxylase polymorphism. |
| Synonyms | 3,4-Dihydro-2(1H)-isoquinolinecarboximidamide Hemisulfate; Debrisoquine Hemisulfate; Isocaramidine Hemisulfate; |
| PubChem Compound | 25058186 |
| Last Modified | Nov 11 2021 |
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